5-amino-2-chloro-N-(2-hydroxyethyl)-N-methylbenzamide

• IUPAC Name: 5-amino-2-chloro-N-(2-hydroxyethyl)-N-methylbenzamide
• InChI: InChI=1S/C10H13ClN2O2/c1-13(4-5-14)10(15)8-6-7(12)2-3-9(8)11/h2-3,6,14H,4-5,12H2,1H3
• InChI Key: JCTCJNZQHZAJPI-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)C1=C(C=CC(=C1)N)Cl
• Molecular Formula: C10H13ClN2O2
• Molecular Weight: 228.67 g/mol

Description

5-amino-2-chloro-N-(2-hydroxyethyl)-N-methylbenzamide, or 5-ACEMB, is a synthetic compound used in a variety of scientific research applications. This compound is a derivative of benzamide, a hydroxycarboxylic acid, and is unique in its combination of nitrogen, oxygen, and chlorine. It has been used in a variety of studies, including those focused on its biochemical and physiological effects, and its potential for use in laboratory experiments. Additionally, potential future directions for research will be explored.

Scientific Research Applications

5-ACEMB has been used in a variety of scientific research applications, including those focused on its biochemical and physiological effects, and its potential for use in laboratory experiments. For example, it has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been used in studies of the effects of calcium channel blockers, as well as in studies of the effects of various drugs on the central nervous system.

Mechanism of Action

The mechanism of action of 5-ACEMB is not well understood, however, it is believed to act as an inhibitor of the enzyme acetylcholinesterase. This enzyme is involved in the breakdown of the neurotransmitter acetylcholine, which is important for proper communication between nerve cells in the brain. By inhibiting the enzyme, 5-ACEMB may be able to increase the levels of acetylcholine, which could have a variety of effects on the central nervous system.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-ACEMB are not well understood, however, it has been shown to have a variety of effects on the central nervous system. For example, it has been shown to increase the levels of acetylcholine, which could lead to improved cognitive performance and memory. Additionally, it has been shown to increase the activity of certain neurotransmitters, such as serotonin, which could lead to improved mood and decreased anxiety.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-ACEMB in laboratory experiments is its ability to act as an inhibitor of the enzyme acetylcholinesterase. This could be useful in studies of the effects of calcium channel blockers, as well as in studies of the effects of various drugs on the central nervous system. Additionally, 5-ACEMB is relatively easy to synthesize, making it a convenient reagent for use in laboratory experiments.
However, there are also some limitations to using 5-ACEMB in laboratory experiments. For example, its effects on the central nervous system are not well understood, making it difficult to predict the potential effects of using this compound in experiments. Additionally, it is not known whether 5-ACEMB has any long-term effects on the body, making it important to use caution when conducting experiments with this compound.

Future Directions

There are a variety of potential future directions for research involving 5-ACEMB. For example, further research is needed to better understand the biochemical and physiological effects of this compound, as well as its potential for use in laboratory experiments. Additionally, more research is needed to investigate the long-term effects of using this compound in laboratory experiments, as well as its potential for use in medical applications. Finally, further research is needed to explore the potential therapeutic applications of 5-ACEMB, such as its use as an inhibitor of acetylcholinesterase.